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Compound of Interest

Compound Name: 2-Chloro-6-methylthiophenol

Cat. No.: B098659 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-6-methylthiophenol in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure the safe handling, storage, and disposal of this

compound.

Chemical Profile:

Property Value

Molecular Formula C7H7ClS[1][2]

Molecular Weight 158.65 g/mol [1]

Appearance Colorless to yellow liquid[3][4]

Boiling Point 135 - 136 °C / 275 - 276.8 °F[3]

CAS Number 18858-05-4[1][2]

Hazard Identification and GHS Classification:

2-Chloro-6-methylthiophenol is considered a hazardous chemical.[3] It is harmful if

swallowed and causes serious eye irritation.[1][3] It may also cause respiratory irritation.[3]

GHS Pictograms:
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alt text

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed[1][3]

H318: Causes serious eye damage[1]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., nitrile

rubber).[5][6] Inspect gloves

before use.

To prevent skin contact.[5]

Eye Protection
Chemical safety goggles or a

face shield.[5][6]

To protect against splashes

and vapors that can cause

serious eye irritation.[5]

Skin and Body Protection
Wear a lab coat, long pants,

and closed-toe shoes.[5][7]
To prevent skin exposure.[5]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[5][6] If a fume hood is

not available or if there is a risk

of generating aerosols, use a

NIOSH-approved respirator

with an appropriate cartridge.

[5]

To minimize inhalation of

vapors.[6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are readily accessible.[5]

Prepare all necessary equipment and reagents before handling the compound.

Have designated and properly labeled waste containers ready for liquid and solid chemical

waste.[6]

2. Handling:

Always handle 2-Chloro-6-methylthiophenol within a chemical fume hood.[5]
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Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Wash hands thoroughly after handling.[3][5]

Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[3]

Emergency and Disposal Plan
Spill Response:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Wear PPE: Don the appropriate personal protective equipment before addressing the spill.

Contain Spill: Use an inert absorbent material like sand or vermiculite to contain the spill.[5]

Collect Waste: Carefully collect the absorbed material and any contaminated items into a

sealed, properly labeled container for hazardous waste disposal.[5]

Decontaminate Area: Clean the spill area with a suitable solvent, followed by washing with

soap and water.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[3][8]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes.[3][8] Remove contaminated clothing.[3] If irritation persists, seek

medical attention.[3]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids.[3] Seek immediate medical attention.[3]
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.[3]

Seek immediate medical attention.[3]

Disposal Plan:

All waste containing 2-Chloro-6-methylthiophenol must be treated as hazardous waste.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container.

Solid Waste: Contaminated materials such as gloves, absorbent pads, and pipette tips

should be placed in a sealed, labeled container for hazardous waste.

Dispose of all waste through a licensed professional waste disposal service in accordance

with local, state, and federal regulations.[3][9]

Workflow for Safe Handling of 2-Chloro-6-
methylthiophenol
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Preparation
- Verify fume hood

- Check safety shower/eyewash
- Prepare equipment

- Ready waste containers

Don Personal Protective Equipment
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Handling in Fume Hood
- Avoid contact and inhalation

- Keep container closed

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

After Use Spill Occurs

If Spill

Waste Disposal
- Segregate liquid and solid waste
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Generate Waste
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Procedure Complete
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Spill Response
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- Contain with absorbent
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Caption: Logical workflow for the safe handling and disposal of 2-Chloro-6-methylthiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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